2-Cyclopropoxy-5-nitrobenzaldehyde
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Description
2-Cyclopropoxy-5-nitrobenzaldehyde is a benzaldehyde derivative featuring a cyclopropoxy substituent at the 2-position and a nitro group at the 5-position of the aromatic ring. The compound’s structure combines the electron-withdrawing nitro group with the strained cyclopropane ring, which may influence its electronic properties, steric effects, and reactivity.
Properties
Molecular Formula |
C10H9NO4 |
|---|---|
Molecular Weight |
207.18 g/mol |
IUPAC Name |
2-cyclopropyloxy-5-nitrobenzaldehyde |
InChI |
InChI=1S/C10H9NO4/c12-6-7-5-8(11(13)14)1-4-10(7)15-9-2-3-9/h1,4-6,9H,2-3H2 |
InChI Key |
ZIRFIXNWRTVQBR-UHFFFAOYSA-N |
Canonical SMILES |
C1CC1OC2=C(C=C(C=C2)[N+](=O)[O-])C=O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-Cyclopropoxy-5-nitrobenzaldehyde typically involves the nitration of a suitable precursor, such as 2-cyclopropoxybenzaldehyde. The nitration reaction can be carried out using a mixture of nitric acid and sulfuric acid under controlled temperature conditions to ensure the selective introduction of the nitro group at the desired position on the benzaldehyde ring .
Industrial Production Methods
Industrial production of 2-Cyclopropoxy-5-nitrobenzaldehyde may involve continuous flow nitration processes to enhance efficiency and yield. These processes utilize microreactors to control reaction parameters precisely, leading to higher selectivity and reduced by-product formation .
Chemical Reactions Analysis
Types of Reactions
2-Cyclopropoxy-5-nitrobenzaldehyde undergoes various chemical reactions, including:
Reduction: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a catalyst like palladium on carbon.
Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents like potassium permanganate or chromium trioxide.
Common Reagents and Conditions
Reduction: Hydrogen gas, palladium on carbon.
Oxidation: Potassium permanganate, chromium trioxide.
Substitution: Nucleophiles such as amines or thiols, often in the presence of a base.
Major Products Formed
Reduction: 2-Cyclopropoxy-5-aminobenzaldehyde.
Oxidation: 2-Cyclopropoxy-5-nitrobenzoic acid.
Substitution: Various substituted benzaldehyde derivatives depending on the nucleophile used.
Scientific Research Applications
2-Cyclopropoxy-5-nitrobenzaldehyde has several applications in scientific research:
Organic Synthesis: It serves as a building block for the synthesis of more complex organic molecules, including pharmaceuticals and agrochemicals.
Materials Science: It is used in the development of novel materials with specific electronic or optical properties.
Biological Studies: The compound is investigated for its potential biological activities, including antimicrobial and anticancer properties
Mechanism of Action
The mechanism of action of 2-Cyclopropoxy-5-nitrobenzaldehyde in biological systems involves its interaction with cellular components. The nitro group can undergo bioreduction to form reactive intermediates that interact with cellular macromolecules, leading to various biological effects. The aldehyde group can form covalent bonds with nucleophilic sites in proteins and DNA, potentially disrupting their normal functions .
Comparison with Similar Compounds
Structural and Molecular Properties
*Calculated based on molecular formula.
†Estimated from structural formula.
Key Observations :
- The cyclopropoxy group in the target compound introduces significant steric strain compared to the nitrophenoxy group in 2-(2-Nitrophenoxy)benzaldehyde.
Stability and Reactivity
Key Observations :
- The cyclopropoxy group’s strain may render 2-Cyclopropoxy-5-nitrobenzaldehyde more reactive than 2-(2-Nitrophenoxy)benzaldehyde, particularly under thermal or acidic conditions.
- Both benzaldehyde derivatives are likely incompatible with strong oxidizers, as seen in 2-(2-Nitrophenoxy)benzaldehyde .
Key Observations :
Research Implications and Gaps
Synthetic Applications: The strained cyclopropoxy group in 2-Cyclopropoxy-5-nitrobenzaldehyde may offer unique reactivity in cycloaddition or ring-opening reactions, distinguishing it from nitrophenoxy analogs.
Toxicological Data: No ecotoxicological or chronic exposure data are available for the target compound, highlighting a critical research gap.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
